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Compound of Interest

Compound Name: 2,5-Difluoroaniline

Cat. No.: B146615

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Difluoroaniline is a key building block in the synthesis of pharmaceuticals, agrochemicals,
and other specialty organic compounds.[1] A thorough understanding of its solubility in various
organic solvents is critical for process development, formulation, and quality control. This
technical guide provides a comprehensive overview of the known physical properties of 2,5-
Difluoroaniline and presents a detailed experimental protocol for determining its solubility in
common organic solvents using the gravimetric method. While specific quantitative solubility
data for 2,5-Difluoroaniline in a range of organic solvents is not readily available in published
literature, this guide equips researchers with the methodology to generate this crucial data in-
house.

Core Physical Properties of 2,5-Difluoroaniline

A summary of the key physical properties of 2,5-Difluoroaniline is presented in the table
below. This data is essential for handling the compound and for designing solubility
experiments.
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Property Value Reference
CAS Number 367-30-6 [2][3]
Molecular Formula CeHsF2N [2]
Molecular Weight 129.11 g/mol [2]
Appearance Colorl.ess' to yellow to orange 2]
clear liquid

Melting Point 11-13 °C (lit.) [4]

Boiling Point 176-178 °C (lit.) [4]

Density 1.288 g/mL at 25 °C (lit.) [4]

Refractive Index

n20/D 1.513 (lit.)

[4]

Water Solubility

Not miscible in water

[2]141(5]

Experimental Protocol: Determination of Solubility
by the Gravimetric Method

The gravimetric method is a straightforward and reliable technique for determining the solubility

of a solute in a given solvent. It involves preparing a saturated solution, separating a known

volume of the solution, evaporating the solvent, and weighing the remaining solute.

Materials and Apparatus

o 2,5-Difluoroaniline (solute)

o Selected organic solvent (e.g., methanol, ethanol, acetone, ethyl acetate, THF, etc.)

e Conical flask or sealed vessel

o Magnetic stirrer and stir bar

o Thermostatic bath (for temperature control)

e Syringe with a filter (e.g., 0.45 um PTFE)
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» Pre-weighed evaporating dish or weighing bottle
e Analytical balance (accurate to at least 0.1 mg)

e Drying oven or vacuum desiccator

Experimental Workflow for Gravimetric Solubility
Determination
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Add excess 2,5-Difluoroaniline
to the chosen solvent in a
sealed vessel.

l

Equilibrate the mixture at a
constant temperature with
continuous stirring.

l

Allow the undissolved solute
to settle.

Click to download full resolution via product page

Caption: Gravimetric method workflow.
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Step-by-Step Procedure

o Preparation of the Saturated Solution:

o

Add an excess amount of 2,5-Difluoroaniline to a known volume of the selected organic
solvent in a sealed conical flask. The presence of undissolved solute is necessary to
ensure the solution is saturated.

Place the flask in a thermostatic bath set to the desired experimental temperature.

Stir the mixture vigorously using a magnetic stirrer for a sufficient period to allow the
system to reach equilibrium. The time required for equilibration may vary depending on the
solvent and temperature and should be determined experimentally (e.g., by taking
measurements at different time points until the solubility value is constant).

o Sample Collection:

o

o

Once equilibrium is reached, stop the stirring and allow the undissolved 2,5-
Difluoroaniline to settle.

Carefully withdraw a precise volume (e.g., 5 or 10 mL) of the clear supernatant using a
syringe fitted with a filter to prevent any solid particles from being transferred.

o Gravimetric Analysis:

[e]

Transfer the collected saturated solution to a pre-weighed evaporating dish.

Gently evaporate the solvent in a well-ventilated fume hood. A rotary evaporator can be
used for more volatile solvents to expedite this process.

Once the bulk of the solvent has been removed, place the evaporating dish in a drying
oven at a temperature below the boiling point of 2,5-Difluoroaniline to remove any
residual solvent. Alternatively, a vacuum desiccator can be used.

Periodically cool the dish in a desiccator and weigh it on an analytical balance. Continue
the drying process until a constant weight is achieved.
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Data Analysis and Calculation

The solubility can be calculated using the following formula:

Solubility ( g/2100 mL) = [(Weight of dish + solute) - (Weight of empty dish)] / (Volume of solution
collected in mL) * 100

It is recommended to perform the experiment in triplicate to ensure the reproducibility of the
results.

Logical Relationships in Solubility Determination

The determination of solubility involves a series of logical steps and dependencies, as
illustrated in the diagram below. Accurate temperature control is paramount as solubility is
highly temperature-dependent.
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Inputs
Temperature Pressure (if volatile) 2,5-Difluoroaniline Organic Solvent
Logical Flow o Iubility\gxperim Process
System Parameters Stirring Time Settling Time
Quantification A‘//
Aliquot Volume Solute Mass Equilibration

— N\,
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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